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Compound of Interest

Diethyl (2-amino-2-
Compound Name:
oxoethyl)phosphonate

cat. No.: B1330135

Technical Data for Diethyl
Carbamoylmethylphosphonate

This document provides the molecular formula and molecular weight for Diethyl
carbamoylmethylphosphonate, a compound of interest for researchers and professionals in
drug development and chemical synthesis.

Chemical Identity

Below is a summary of the key identifiers for Diethyl carbamoylmethylphosphonate.

Identifier Value

Chemical Name Diethyl carbamoylmethylphosphonate

Diethyl 2-amino-2-oxoethylphosphonate, Diethyl

Synenyms aminocarbonylmethylphosphonate[1]
Molecular Formula C6H14NO4P[1]

Molecular Weight 195.15 g/mol [1]

CAS Number 5464-68-6[1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1330135?utm_src=pdf-interest
https://labsolu.ca/product/diethyl-carbamoylmethylphosphonate/
https://labsolu.ca/product/diethyl-carbamoylmethylphosphonate/
https://labsolu.ca/product/diethyl-carbamoylmethylphosphonate/
https://labsolu.ca/product/diethyl-carbamoylmethylphosphonate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note on Methodologies and Visualizations:

The user request specified the inclusion of detailed experimental protocols and signaling
pathway diagrams. However, for the specific topic of providing the molecular weight and
formula of a chemical compound, these requirements are not applicable.

» Experimental Protocols: The molecular weight and formula of a compound like Diethyl
carbamoylmethylphosphonate are fundamental chemical properties determined through
standard analytical techniques such as mass spectrometry and elemental analysis. A
detailed experimental protocol for these well-established methods is beyond the scope of
this specific data provision.

» Signaling Pathways and Workflow Diagrams: Visualizations such as signaling pathways or
experimental workflows are used to represent biological processes or experimental
procedures. The presentation of a chemical formula and molecular weight does not involve a
process or pathway that can be visualized in this manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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